N-{2-[(3-bromobenzyl)thio]-1,3-benzothiazol-6-yl}acetamide

• IUPAC Name: N-[2-[(3-bromophenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]acetamide
• InChI: InChI=1S/C16H13BrN2OS2/c1-10(20)18-13-5-6-14-15(8-13)22-16(19-14)21-9-11-3-2-4-12(17)7-11/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: VUWFSBZMSJHGLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)SCC3=CC(=CC=C3)Br
• Molecular Formula: C16H13BrN2OS2
• Molecular Weight: 393.3 g/mol

Description

N-{2-[(3-bromobenzyl)thio]-1,3-benzothiazol-6-yl}acetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. The compound belongs to the family of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Antitumor and Anticancer Activities

Benzothiazole derivatives, including structures similar to N-{2-[(3-bromobenzyl)thio]-1,3-benzothiazol-6-yl}acetamide, have been extensively studied for their antitumor and anticancer properties. For instance, a study involving the synthesis of benzothiazole derivatives demonstrated significant anticancer activity against various cancer cell lines, highlighting the role of specific substitutions at particular positions on the benzothiazole scaffold to modulate antitumor properties. These findings underscore the therapeutic potential of benzothiazole derivatives in cancer treatment strategies (Osmaniye et al., 2018).

Antimicrobial Activity

Research on benzothiazole acetamide derivatives has also shown promising antimicrobial activity. A study revealed the synthesis of novel sulphonamide derivatives that exhibited good antimicrobial properties. This underlines the compound's utility in addressing microbial resistance, which is a growing concern in global health (Fahim & Ismael, 2019).

Analgesic Properties

The analgesic properties of benzothiazole acetamide derivatives have been investigated, with compounds showing significant potential in reducing pain without affecting motor coordination. This research indicates the utility of benzothiazole derivatives in developing new pain management solutions (Kaplancıklı et al., 2012).

Anti-inflammatory Effects

Further studies have explored the anti-inflammatory capabilities of benzothiazole derivatives. These compounds have shown promise in reducing inflammation, which is beneficial for treating various chronic diseases and conditions characterized by inflammation (Verma, Martin, & Singh, 2014).

Photovoltaic and Photophysical Applications

Benzothiazole derivatives have been examined for their photophysical properties and potential applications in photovoltaic devices. This research opens avenues for using benzothiazole-based compounds in the development of dye-sensitized solar cells and other light-sensitive technologies, highlighting the versatility of benzothiazole derivatives beyond biomedical applications (Mary et al., 2020).